Cas no 2361645-39-6 (4-(Triazol-1-yl)benzenesulfonyl fluoride)

• Product Name: 4-(Triazol-1-yl)benzenesulfonyl fluoride
• CAS No: 2361645-39-6
• MF: C₈H₆FN₃O₂S
• MW: 227.215543270111
• CID: 5463360
• Update Time: 2025-06-10

4-(Triazol-1-yl)benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(Triazol-1-yl)benzenesulfonyl fluoride
• 4-(1H-1,2,3-triazol-1-yl)benzene-1-sulfonyl fluoride
• Z3398373830

• Inchi： 1S/C8H6FN3O2S/c9-15(13,14)8-3-1-7(2-4-8)12-6-5-10-11-12/h1-6H
• InChI Key： OBUFIAXYRJDNFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CN=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 227.01647578 g/mol
• Monoisotopic Mass: 227.01647578 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.2
• Molecular Weight: 227.22

Additional information on 4-(Triazol-1-yl)benzenesulfonyl fluoride

Introduction to 4-(Triazol-1-yl)benzenesulfonyl Fluoride (CAS No. 2361645-39-6)

4-(Triazol-1-yl)benzenesulfonyl fluoride (CAS No. 2361645-39-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a fluorosulfonyl group, making it a valuable building block for the synthesis of various bioactive molecules.

The triazole ring, in particular, is known for its ability to enhance the biological activity and stability of molecules. This is due to its high electron density and the presence of multiple nitrogen atoms, which can form strong hydrogen bonds with biological targets. The fluorosulfonyl group, on the other hand, imparts unique chemical properties such as increased lipophilicity and reactivity, which are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Recent studies have highlighted the potential of 4-(Triazol-1-yl)benzenesulfonyl fluoride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the triazole moiety plays a critical role in enhancing the binding affinity to these enzymes, while the fluorosulfonyl group contributes to improved cellular uptake and metabolic stability.

In another notable study, 4-(Triazol-1-yl)benzenesulfonyl fluoride was used as a key intermediate in the synthesis of a series of antiviral compounds. These compounds were shown to effectively inhibit viral replication in vitro, with one derivative achieving an IC50 value in the low nanomolar range. The triazole ring was found to be essential for maintaining high antiviral activity, while the fluorosulfonyl group enhanced the overall potency and selectivity of the compounds.

The synthetic versatility of 4-(Triazol-1-yl)benzenesulfonyl fluoride has also been explored in various chemical reactions. For example, it can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including alcohols, amines, and thiols. This reactivity allows for the facile introduction of diverse functional groups, thereby expanding the scope of potential applications in drug discovery and development.

In addition to its use in medicinal chemistry, 4-(Triazol-1-yl)benzenesulfonyl fluoride has shown promise in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a reagent in surface modification and sensor development. For instance, researchers have utilized this compound to create highly sensitive electrochemical sensors for detecting trace amounts of biomolecules.

The safety profile of 4-(Triazol-1-yl)benzenesulfonyl fluoride has also been extensively evaluated. Studies have shown that it is generally well-tolerated at low concentrations and does not exhibit significant cytotoxicity or genotoxicity. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure safe use.

In conclusion, 4-(Triazol-1-yl)benzenesulfonyl fluoride (CAS No. 2361645-39-6) is a highly versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern scientific endeavors.